Cas no 33090-69-6 (Methyl 3-cyano-1H-pyrazole-4-carboxylate)

Methyl 3-cyano-1H-pyrazole-4-carboxylate is a versatile heterocyclic compound featuring a pyrazole core functionalized with both cyano and ester groups. Its molecular structure (C6H5N3O2) makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive functional groups allows for further derivatization, enabling the construction of complex heterocyclic systems. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its high purity and well-defined reactivity profile make it suitable for precision applications in medicinal chemistry and material science. The ester moiety offers flexibility for hydrolysis or transesterification, while the cyano group can participate in nucleophilic addition or cyclization reactions.

Methyl 3-cyano-1H-pyrazole-4-carboxylate structure

33090-69-6 structure

Product Name:Methyl 3-cyano-1H-pyrazole-4-carboxylate

CAS No:33090-69-6

MF:C₆H₅N₃O₂

MW:151.122800588608

MDL:MFCD18830810

CID:294034

PubChem ID:21779790

Update Time:2025-06-07

Methyl 3-cyano-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-cyano-1H-pyrazole-4-carboxylate
- 1H-Pyrazole-4-carboxylicacid, 3-cyano-, methyl ester
- Methyl 5-cyano-1H-pyrazole-4-carboxylate
- T56 BMNJ CCN DVO1
- 33090-69-6
- W18197
- DTXSID60617936
- CS-0061862
- SCHEMBL15634282
- AS-69644
- AKOS016008287
- Methyl3-cyano-1H-pyrazole-4-carboxylate
- 1H-Pyrazole-4-carboxylicacid,3-cyano-,methylester(9CI)
- DB-334812
- MDL： MFCD18830810
- Inchi： 1S/C6H5N3O2/c1-11-6(10)4-3-8-9-5(4)2-7/h3H,1H3,(H,8,9)
- InChI Key： BJEKUJBQGOTHNW-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=NNC=1C#N)=O

Computed Properties

Exact Mass: 151.03825
Monoisotopic Mass: 151.038176411g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 78.8Å²

Experimental Properties

Density: 1.391
Boiling Point: 408.425°C at 760 mmHg
Flash Point: 200.809°C
Refractive Index: 1.541
PSA: 78.77

Methyl 3-cyano-1H-pyrazole-4-carboxylate Pricemore >>

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